Cas no 2034472-72-3 (2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine)

2,4-Dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core linked to a substituted piperidine moiety via an ether bridge. The presence of the 1,2-oxazole ring and phenyl group enhances its potential as a bioactive scaffold, particularly in medicinal chemistry applications. Its well-defined molecular architecture suggests utility as an intermediate in pharmaceutical synthesis, offering opportunities for further derivatization. The compound's stability and synthetic accessibility make it a candidate for exploratory research in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Its distinct structural features may contribute to selective binding properties, warranting further investigation for therapeutic applications.

2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine structure

2034472-72-3 structure

Product Name:2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine

CAS No:2034472-72-3

MF:C₂₁H₂₂N₄O₃

MW:378.424384593964

CID:5336375

Update Time:2025-11-05

2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

- (3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(5-phenylisoxazol-3-yl)methanone
- [3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone
- 2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine
- Inchi： 1S/C21H22N4O3/c1-14-11-20(23-15(2)22-14)27-17-9-6-10-25(13-17)21(26)18-12-19(28-24-18)16-7-4-3-5-8-16/h3-5,7-8,11-12,17H,6,9-10,13H2,1-2H3
- InChI Key： VNPBOQKFWNSGBJ-UHFFFAOYSA-N
- SMILES： O(C1C=C(C)N=C(C)N=1)C1CN(C(C2C=C(C3C=CC=CC=3)ON=2)=O)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 528
XLogP3: 3.5
Topological Polar Surface Area: 81.4

2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6480-5987-2μmol	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	2μmol	$57.0	2023-09-08
Life Chemicals	F6480-5987-5μmol	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	5μmol	$63.0	2023-09-08
Life Chemicals	F6480-5987-10μmol	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	10μmol	$69.0	2023-09-08
Life Chemicals	F6480-5987-20μmol	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	20μmol	$79.0	2023-09-08
Life Chemicals	F6480-5987-1mg	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	1mg	$54.0	2023-09-08
Life Chemicals	F6480-5987-2mg	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	2mg	$59.0	2023-09-08
Life Chemicals	F6480-5987-3mg	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	3mg	$63.0	2023-09-08
Life Chemicals	F6480-5987-4mg	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	4mg	$66.0	2023-09-08
Life Chemicals	F6480-5987-5mg	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	5mg	$69.0	2023-09-08
Life Chemicals	F6480-5987-10mg	2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine	2034472-72-3	10mg	$79.0	2023-09-08

2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine Related Literature

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Additional information on 2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine

Comprehensive Overview of 2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034472-72-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034472-72-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrimidine and oxazole scaffolds, is being extensively studied for its potential applications in therapeutic development. Researchers and pharmaceutical companies are increasingly focusing on its structure-activity relationship (SAR) to unlock novel bioactive properties.

The compound's molecular structure features a 2,4-dimethylpyrimidine core linked to a 5-phenyl-1,2-oxazole-3-carbonyl moiety via a piperidin-3-yloxy bridge. This intricate architecture contributes to its bioavailability and target selectivity, making it a promising candidate for modulating specific biological pathways. Recent studies highlight its potential in addressing inflammatory disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and N-acylation, with yields optimized through modern catalytic techniques. Its CAS No. 2034472-72-3 serves as a critical identifier for researchers sourcing high-purity samples for preclinical trials.

From an SEO perspective, keywords like "oxazole derivatives in drug discovery", "pyrimidine-based therapeutics", and "piperidine linker applications" are frequently queried, reflecting the compound's relevance in contemporary research. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated its exploration, particularly in virtual screening campaigns for kinase inhibitors.

Environmental and green chemistry considerations are also pivotal in its development. Innovations in solvent-free synthesis and catalytic efficiency are reducing the ecological footprint of producing this compound. Such advancements resonate with the growing demand for sustainable pharmaceutical manufacturing, a hot topic in both academic and industrial circles.

In conclusion, 2,4-dimethyl-6-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidin-3-yl]oxy}pyrimidine represents a frontier in small-molecule drug design. Its CAS No. 2034472-72-3 is a gateway to a wealth of research opportunities, from mechanistic studies to translational applications. As the scientific community continues to decode its full potential, this compound is poised to play a transformative role in next-generation therapeutics.